4-(5,6,7,8-Tetrahydroimidazo[2,1-b][1,3]benzothiazol-2-yl)aniline

• IUPAC Name: 4-(5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-2-yl)aniline
• InChI: InChI=1S/C15H15N3S/c16-11-7-5-10(6-8-11)12-9-18-13-3-1-2-4-14(13)19-15(18)17-12/h5-9H,1-4,16H2
• InChI Key: RZLBDSZGWZXMIB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N3C=C(N=C3S2)C4=CC=C(C=C4)N
• Molecular Formula: C15H15N3S
• Molecular Weight: 269.4 g/mol

Description

“4-(5,6,7,8-Tetrahydroimidazo[2,1-b][1,3]benzothiazol-2-yl)aniline” is a chemical compound with the molecular formula C15H15N3S. The average mass of this compound is 269.365 Da and the monoisotopic mass is 269.098663 Da.

Molecular Structure Analysis

The molecular structure of “4-(5,6,7,8-Tetrahydroimidazo[2,1-b][1,3]benzothiazol-2-yl)aniline” consists of 15 carbon atoms, 15 hydrogen atoms, 3 nitrogen atoms, and 1 sulfur atom.

Scientific Research Applications

Anticancer Properties

The synthesis of 4-(5,6,7,8-Tetrahydroimidazo[2,1-b][1,3]benzothiazol-2-yl)aniline has been reported, and it falls within the class of thieno[2,3-d]pyrimidine derivatives. . Further studies are needed to explore its specific mechanisms of action and potential as an anticancer agent.

Antibacterial Activity

. Investigating the antibacterial efficacy of 4-(5,6,7,8-Tetrahydroimidazo[2,1-b][1,3]benzothiazol-2-yl)aniline against various bacterial strains could provide valuable insights for drug development.

Anti-Inflammatory Effects

. Researchers might explore whether our compound exhibits similar effects and its impact on inflammatory pathways.

Antiviral Applications

. It would be interesting to assess whether 4-(5,6,7,8-Tetrahydroimidazo[2,1-b][1,3]benzothiazol-2-yl)aniline shows any antiviral activity against specific viruses.

Neurodegenerative Disease Research

. Exploring the potential of our compound in this context could be valuable.

Hybrid Compounds for Drug Discovery

. Researchers might investigate its pharmacological properties and consider it as a scaffold for novel drug design.

Safety and Hazards

The safety, risk, and hazard information for “4-(5,6,7,8-Tetrahydroimidazo[2,1-b][1,3]benzothiazol-2-yl)aniline” is not explicitly mentioned in the resources I have.

Mechanism of Action

Target of Action

The primary target of 4-(5,6,7,8-Tetrahydroimidazo[2,1-b][1,3]benzothiazol-2-yl)aniline is Pantothenate synthetase of Mycobacterium tuberculosis (Mtb) . This enzyme plays a crucial role in the biosynthesis of pantothenate, a precursor of coenzyme A, which is essential for the survival and virulence of Mtb .

Mode of Action

The compound interacts with its target, Pantothenate synthetase, by forming a stable protein-ligand complex . This interaction inhibits the normal function of the enzyme, thereby disrupting the biosynthesis of pantothenate . The exact nature of this interaction and the resulting changes at the molecular level are still under investigation.

Biochemical Pathways

The compound affects the pantothenate biosynthesis pathway by inhibiting Pantothenate synthetase . This disruption leads to a deficiency of coenzyme A, which is vital for various metabolic processes in Mtb . The downstream effects of this disruption are a decrease in the survival and virulence of Mtb .

Pharmacokinetics

In silico admet prediction has been carried out for this compound . The impact of these properties on the bioavailability of the compound is still under investigation.

Result of Action

The compound shows significant antitubercular activity. The most active derivative of this compound displayed an IC50 of 2.32 μM and an IC90 of 7.05 μM against Mtb H37Ra . Furthermore, it showed no acute cellular toxicity towards the MRC-5 lung fibroblast cell line .